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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed analysis of the 1H Nuclear Magnetic Resonance (NMR)

spectrum of Methyl 2-aminoisobutyrate hydrochloride. It includes a summary of the spectral

data, a detailed experimental protocol for sample preparation and data acquisition, and a

structural representation of the molecule with corresponding proton assignments. This

information is critical for the structural elucidation and purity assessment of this compound in

research and drug development settings.

Introduction
Methyl 2-aminoisobutyrate hydrochloride (CAS No. 15028-41-8) is a derivative of the non-

proteinogenic amino acid α-aminoisobutyric acid.[1] Its structural simplicity makes it an

excellent model for NMR studies and a useful building block in synthetic organic chemistry.

Accurate spectral characterization is essential for its use in pharmaceutical and chemical

research. 1H NMR spectroscopy is a powerful analytical technique for confirming the identity

and purity of such compounds by providing detailed information about the chemical

environment of protons within the molecule.
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The chemical structure of Methyl 2-aminoisobutyrate hydrochloride consists of a central

quaternary carbon atom bonded to two methyl groups, an amino group (protonated as an

ammonium salt), and a methyl ester group. This arrangement leads to three distinct proton

environments, which are clearly resolved in the 1H NMR spectrum.
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Sample Preparation

Data Acquisition

Data Processing

Weigh 5-10 mg of
Methyl 2-aminoisobutyrate HCl

Dissolve in ~0.7 mL
of DMSO-d6

Vortex to ensure
complete dissolution

Transfer solution to a
5 mm NMR tube

Place NMR tube in
the spectrometer

Lock on the deuterium
signal of DMSO-d6

Shim the magnetic field
for homogeneity

Acquire 1H NMR spectrum
(e.g., 16-64 scans)

Fourier Transform
the FID

Phase correct
the spectrum

Apply baseline
correction

Calibrate chemical shift
to residual solvent peak
(DMSO @ 2.50 ppm)

Integrate the signals

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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